Cas no 1353974-18-1 (3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester)

• Product Name: 3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester
• CAS No: 1353974-18-1
• MF: C₁₈H₂₅N₃O₃
• MW: 331.40940451622
• CID: 2156803
• Update Time: 2025-11-01

3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester
• Benzyl 3-(2-amino-N-cyclopropylacetamido)piperidine-1-carboxylate
• (R)-Benzyl 3-(2-amino-N-cyclopropylacetamido)piperidine-1-carboxylate
• (S)-Benzyl 3-(2-amino-N-cyclopropylacetamido)piperidine-1-carboxylate
• AM93917
• 3-[(2-Aminoacetyl)cyclopropylamino]piperidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C18H25N3O3/c19-11-17(22)21(15-8-9-15)16-7-4-10-20(12-16)18(23)24-13-14-5-2-1-3-6-14/h1-3,5-6,15-16H,4,7-13,19H2
• InChI Key： OACLNGNZPIKWSX-UHFFFAOYSA-N
• SMILES： O=C(CN)N(C1CN(C(=O)OCC2C=CC=CC=2)CCC1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 447
• Topological Polar Surface Area: 75.9

Additional information on 3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester

3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester (CAS No. 1353974-18-1): An Overview

3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester (CAS No. 1353974-18-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 1353974-18-1, is a benzyl ester derivative of a piperidine-based structure, which includes an amino-acetyl and cyclopropyl functional group. The unique combination of these functional groups endows the molecule with a range of potential biological activities, making it a valuable candidate for various therapeutic applications.

The chemical structure of 3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester is characterized by its piperidine ring, which is a common scaffold in many biologically active compounds. The presence of the amino-acetyl and cyclopropyl groups introduces additional complexity and versatility to the molecule. The benzyl ester moiety further enhances the compound's solubility and stability, making it suitable for various in vitro and in vivo studies.

Recent research has highlighted the potential of 3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester in several therapeutic areas. One notable application is its role as a potential modulator of G protein-coupled receptors (GPCRs), which are key targets in drug discovery for conditions such as cardiovascular diseases, neurological disorders, and metabolic syndromes. Studies have shown that this compound can selectively interact with specific GPCRs, leading to modulated signaling pathways that may have therapeutic benefits.

In addition to its GPCR modulation properties, 3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester has also been investigated for its potential as an anti-inflammatory agent. Inflammation is a critical component in many diseases, and compounds that can effectively reduce inflammatory responses are highly sought after. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models, suggesting its potential use in treating inflammatory conditions such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester have also been extensively studied. Its unique structure contributes to favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for developing effective drugs. Research has shown that this compound exhibits good oral bioavailability and a reasonable half-life, making it suitable for both acute and chronic treatment regimens.

Safety and toxicity profiles are essential considerations in drug development. Preclinical toxicity studies of 3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support further clinical evaluation of the compound for various therapeutic applications.

Clinical trials are currently underway to assess the safety and efficacy of 3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good safety profiles and preliminary evidence of efficacy in treating specific conditions. Ongoing research aims to further elucidate the mechanisms of action and optimize dosing regimens for maximum therapeutic benefit.

In conclusion, 3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester (CAS No. 1353974-18-1) represents a promising candidate in the development of novel therapeutics. Its unique chemical structure and diverse biological activities make it a valuable asset in the pursuit of innovative treatments for various diseases. Continued research and clinical evaluation will further define its potential as a safe and effective drug candidate.